methyl 4-(2-(2-(furan-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)acetamido)benzoate
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Overview
Description
The compound is a complex organic molecule that includes several functional groups, including a furan ring, a pyridine ring, and a thiazole ring, all of which are common in pharmaceutical compounds .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present .Scientific Research Applications
Synthesis and Characterization
Research has demonstrated various synthetic pathways to create complex heterocyclic compounds that show significant biological activities. For example, the synthesis of benzo[b]furan derivatives with 5-HT2 antagonist activity illustrates the intricacy of creating molecules with potential therapeutic effects (Watanabe, Yoshiwara, & Kanao, 1993). Similarly, methods for synthesizing heterocyclic systems using different starting materials, such as "Methyl (Z)-2-[(Benzyloxycarbonyl)amino]-3-dimethylaminopropenoate," highlight the versatility of chemical syntheses in producing a wide range of biologically relevant compounds (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).
Biological Activities and Potential Therapeutic Applications
Various studies have explored the biological activities of compounds with complex heterocyclic structures, focusing on their potential as therapeutic agents. For instance, novel dicationic imidazo[1,2-a]pyridines demonstrated significant antiprotozoal activity, suggesting their potential in treating protozoal infections (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004). Another study on the antimicrobial activity of new thiazolidinones underlines the importance of synthetic heterocycles in developing new antimicrobial agents (Sodha, Hirpara, Trivedi, Khatri, & Parikh, 2003).
Mechanistic Insights and Chemical Transformations
Research into the chemical transformations of these compounds provides insights into their mechanistic actions and potential applications. The synthesis and insecticidal assessment of compounds incorporating a thiadiazole moiety against Spodoptera littoralis highlight the application of these molecules in agriculture and pest control, showcasing the diverse utility of such compounds beyond pharmaceuticals (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
methyl 4-[[2-[2-(furan-2-carbonylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-5-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O5S/c1-29-20(28)13-4-6-14(7-5-13)22-18(26)12-25-9-8-15-17(11-25)31-21(23-15)24-19(27)16-3-2-10-30-16/h2-7,10H,8-9,11-12H2,1H3,(H,22,26)(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYWIMIWDLBTYID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CN2CCC3=C(C2)SC(=N3)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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